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Compound of Interest

Compound Name: Ethyl 4-cyanobenzoate

Cat. No.: B145743 Get Quote

An In-depth Technical Guide to the Safety and Handling of Ethyl 4-cyanobenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Ethyl 4-
cyanobenzoate, a compound commonly used in chemical synthesis and research. Adherence

to these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
Ethyl 4-cyanobenzoate is classified as harmful and an irritant. It is crucial to understand the

potential hazards associated with this chemical before handling.

GHS Hazard Statements:

Harmful if swallowed (H302).[1][2]

Harmful in contact with skin (H312).[1][2]

Causes skin irritation (H315).[1][2]

Causes serious eye irritation (H319).[1][2]

Harmful if inhaled (H332).[1][2]
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May cause respiratory irritation (H335).[1]

Signal Word: Warning[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 4-cyanobenzoate is

presented in the table below for easy reference.

Property Value Source

Appearance
White to light yellow crystalline

powder
[3]

Molecular Formula C₁₀H₉NO₂ [2]

Molecular Weight 175.18 g/mol [2]

Melting Point 52-56 °C [3]

Boiling Point 139-140 °C @ 11 Torr [3]

Flash Point >110 °C (>230 °F) [3][4]

Density 1.1 ± 0.1 g/cm³ [3]

Refractive Index 1.529 [3]

Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory to minimize exposure and ensure

safety.

Handling Procedures
Ventilation: Always handle Ethyl 4-cyanobenzoate in a well-ventilated area, preferably

within a chemical fume hood.[3][4][5]

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn at all

times. This includes:
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[1][4][5]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][4][5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4][5]

Respiratory Protection: If dust is generated, a NIOSH-approved N95 dust mask or a

respirator protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[4][5]

Hygiene Practices:

Wash hands thoroughly after handling.[3][4][5]

Do not eat, drink, or smoke when using this product.[3][5]

Remove contaminated clothing and wash it before reuse.[3][4]

Avoiding Contamination:

Avoid contact with eyes, skin, and clothing.[4][5]

Minimize dust generation and accumulation.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Storage Conditions
Store in a tightly closed container.[3][4]

Keep in a cool, dry, and well-ventilated area.[1][3][4][5]

Store away from incompatible substances.[3][4]

Store locked up.[3][5]

Emergency Procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/msds/ethyl-4-cyanobenzoate.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/ethyl-4-cyanobenzoate.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://www.chemicalbook.com/msds/ethyl-4-cyanobenzoate.pdf
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://amp.chemicalbook.com/ProductMSDSDetailCB9253012_EN.htm
https://www.echemi.com/produce/pr25030446757-ethyl-4-cyanobenzoate.html
https://file.medchemexpress.com/batch_PDF/HY-W275290S/Ethyl-4-isocyanatobenzoate-d4-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A clear and logical workflow for handling emergencies is essential. The following diagram

outlines the recommended steps.

Workflow for Ethyl 4-cyanobenzoate Safety and Emergency Response

Hazard Assessment & Prevention

Accidental Exposure Response

Spill & Fire Response

Post-Incident Actions

Identify Hazards
(H302, H312, H315, H319, H332, H335)

Implement Handling Protocols
- Use Fume Hood
- Wear Full PPE

Mitigate Risks

Ensure Proper Storage
- Tightly Sealed

- Cool, Dry, Ventilated

Post-Handling

Exposure Occurs

Inhalation:
Move to fresh air.

Provide oxygen or artificial respiration if needed.

Skin Contact:
Remove contaminated clothing.

Wash with plenty of soap and water for at least 15 mins.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.

Ingestion:
Do NOT induce vomiting.

Rinse mouth and drink 2-4 cups of milk or water.

Seek Immediate Medical Attention

Accidental Release

Evacuate non-essential personnel.
Ensure ventilation.

Wear full PPE.

Fire Event

Fire Fighting:
Use water spray, dry chemical, CO2, or foam.

Wear self-contained breathing apparatus (SCBA).

Contain Spill:
Use appropriate absorbent material.

Sweep up and place in a suitable container for disposal.

Dispose of Waste
(Contaminated materials & chemical residue)

in accordance with regulations.
Decontaminate Area

Review & Document Incident

Click to download full resolution via product page
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Caption: Logical workflow for safety and emergency response.

First-Aid Measures
The following table summarizes the immediate first-aid steps to be taken in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Remove the individual from the exposure to

fresh air immediately. If breathing is difficult,

administer oxygen. If the individual is not

breathing, give artificial respiration. Seek

medical attention.[4]

Skin Contact

Immediately flush the skin with plenty of soap

and water for at least 15 minutes while removing

all contaminated clothing and shoes. Seek

medical attention.[4]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do so. Continue rinsing. Seek medical

attention.[1][3][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek medical aid.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate

foam.[4][5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4] Vapors are heavier than air and may spread along floors.
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4][5]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required. Avoid dust formation.

Ensure adequate ventilation. Evacuate personnel to safe areas.[1][5]

Environmental Precautions: Do not let the product enter drains.[1]

Containment and Cleanup: Clean up spills immediately. Sweep up the material and place it

into a suitable, closed container for disposal. Avoid generating dusty conditions.[1][4]

Toxicological Information
The toxicological properties of Ethyl 4-cyanobenzoate have not been fully investigated.[4]

However, based on its classification, it is known to be harmful through oral, dermal, and

inhalation routes and causes skin and eye irritation.[2] The target organ for single exposure

toxicity is the respiratory system.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[3] It is recommended to use an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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